Cas no 845289-18-1 (1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone)

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone structure
845289-18-1 structure
Product Name:1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone
CAS No:845289-18-1
MF:C13H17BrN2O
MW:297.190882444382
MDL:MFCD03764734
CID:1025039
PubChem ID:1516157
Update Time:2025-04-20

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone
    • SCHEMBL15298888
    • VIB28918
    • 1-(4-BROMOPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANONE
    • MFCD03764734
    • A864110
    • DTXSID10363951
    • 845289-18-1
    • BS-24208
    • AKOS003943473
    • 1-(4-bromophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-one
    • DB-249879
    • STK522526
    • MDL： MFCD03764734
    • Inchi： 1S/C13H17BrN2O/c1-15-6-8-16(9-7-15)10-13(17)11-2-4-12(14)5-3-11/h2-5H,6-10H2,1H3
    • InChI Key： QUWJRLZWMBASAA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(CN1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 296.05200
  • Monoisotopic Mass: 296.05243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55000
  • LogP: 1.75500

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Pricemore >>

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1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Production Method

1-(4-Bromophenyl)-2-(4-methylpiperazin-1-yl)ethanone Related Literature

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